Cas no 696638-78-5 (2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one)

• Product Name: 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one
• CAS No: 696638-78-5
• MF: C₁₂H₈FN₃O₂S
• MW: 277.274224281311
• CID: 5983025
• PubChem ID: 54694294
• Update Time: 2025-11-06

2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 696638-78-5
• 2-((2-Fluorophenyl)amino)-7-hydroxythiazolo[4,5-b]pyridin-5(4H)-one
• AKOS004123086
• 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one
• EN300-37158264

• Inchi： 1S/C12H8FN3O2S/c13-6-3-1-2-4-7(6)14-12-16-11-10(19-12)8(17)5-9(18)15-11/h1-5H,(H3,14,15,16,17,18)
• InChI Key： AAWHRZMZOOIQAI-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C(=CC(N2)=O)O)NC1C=CC=CC=1F

Computed Properties

• Exact Mass: 277.03212584g/mol
• Monoisotopic Mass: 277.03212584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one

2-[(2-Fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one: A Comprehensive Overview

The compound with CAS No. 696638-78-5, known as 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazolo[4,5-b]pyridinones, which are known for their diverse biological activities and potential therapeutic applications. The long-tail keyword for this compound could be "thiazolo[4,5-b]pyridinone derivatives with fluorophenyl substituents," reflecting its unique structural features and functional groups.

The molecular structure of 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one is characterized by a fused thiazole and pyridone ring system. The presence of a fluorophenyl group at the amino position and a hydroxyl group at the 7-position introduces significant steric and electronic effects, which are critical for its biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interactions with biological targets, such as enzymes and receptors.

One of the most notable aspects of this compound is its potential as a drug candidate in the pharmaceutical industry. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising lead for anti-inflammatory agents. Additionally, its role as a modulator of cellular signaling pathways has been investigated in various disease models, including cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled more efficient routes to prepare 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one. For instance, microwave-assisted synthesis has been employed to optimize reaction conditions and improve yields. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste and energy consumption.

The pharmacokinetic properties of this compound have been extensively studied to evaluate its suitability as an oral or parenteral drug delivery agent. Studies indicate that it exhibits moderate bioavailability and favorable pharmacokinetic profiles in preclinical models. However, further research is required to assess its safety profile and potential for human use.

In conclusion, 2-[(2-fluorophenyl)amino]-7-hydroxy-4H,5H-[1,3]thiazolo[4,5-b]pyridin-5-one represents a compelling example of how structural diversity in heterocyclic compounds can lead to novel therapeutic agents. Its unique combination of chemical properties and biological activity positions it as a valuable tool in drug discovery research.